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Compound of Interest

Compound Name: GNA002

Cat. No.: B10828377 Get Quote

Mechanism of Action
GNA002 exerts its effects through a multi-step process targeting EZH2, leading to a cascade of

downstream events.

1. Covalent Inhibition of EZH2

GNA002 is a derivative of gambogenic acid that specifically and covalently binds to the

cysteine 668 residue within the SET domain of EZH2.[1][2][3] This covalent modification is the

initial and critical step in its mechanism of action.

2. CHIP-Mediated Ubiquitination and Proteasomal Degradation of EZH2

The binding of GNA002 to EZH2 induces a conformational change that marks the protein for

degradation. The COOH terminus of Hsp70-interacting protein (CHIP), an E3 ubiquitin ligase,

recognizes the GNA002-bound EZH2 and mediates its ubiquitination.[1][3][4] This

polyubiquitinated EZH2 is then targeted for degradation by the 26S proteasome.[3]

3. Reduction of H3K27 Trimethylation

The degradation of EZH2 leads to a significant reduction in the levels of its catalytic product,

H3K27me3, on target gene promoters.[1][2][3] This decrease in the repressive histone mark is

a primary downstream epigenetic consequence of GNA002 treatment.

4. Reactivation of Tumor Suppressor Genes
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The removal of the repressive H3K27me3 mark from the promoters of PRC2-target genes

leads to their transcriptional reactivation.[1][3][5] This includes the reactivation of key tumor

suppressor genes that can inhibit cell proliferation and induce apoptosis. One such reactivated

pro-apoptotic protein is Bim.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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